Cas no 4809-56-7 (Benzenesulfonamide, 4-methyl-N-(1-phenylethyl)-)

• Product Name: Benzenesulfonamide, 4-methyl-N-(1-phenylethyl)-
• CAS No: 4809-56-7
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 1532539
• PubChem ID: 563711
• Update Time: 2025-10-28

Benzenesulfonamide, 4-methyl-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(1-phenylethyl)-
• 4-methyl-N-(1-phenyl-ethyl)-benzenesulfonamide
• 4-Methyl-N-(1-phenylethyl)benzenesulfonamide #
• CCG-6517
• 4-methyl-N-(1-phenylethyl)benze-nesulfonamide
• CCG-252189
• 4809-56-7
• BIM-0018576.P001
• LNYSGUPQTHXQMJ-UHFFFAOYSA-N
• Oprea1_076448
• N-Tosyl-alpha-methylbenzenemethaneamine
• 1-phenyl-1-(p-toluenesulfonyl)aminoethane
• 4-Methyl-N-(1-phenylethyl)benzenesulfonamide
• DB-266561
• AKOS001024669
• Z45507998
• SCHEMBL14619788
• AKOS016182600
• 4-methyl-N-(1-phenylethyl)benzene-1-sulfonamide
• CBMicro_018731
• STK864444
• p-Toluenesulfonamide, N-(.alpha.-methylbenzyl)-

• MDL： MFCD00996264
• Inchi： 1S/C15H17NO2S/c1-12-8-10-15(11-9-12)19(17,18)16-13(2)14-6-4-3-5-7-14/h3-11,13,16H,1-2H3
• InChI Key： LNYSGUPQTHXQMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17

Additional information on Benzenesulfonamide, 4-methyl-N-(1-phenylethyl)-

Benzenesulfonamide, 4-methyl-N-(1-phenylethyl) - CAS No. 4809-56-7

The compound Benzenesulfonamide, 4-methyl-N-(1-phenylethyl), with the CAS registry number 4809-56-7, is a significant organic chemical entity that has garnered attention in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a benzene ring substituted with a methyl group at the para position and an N-(1-phenylethyl) sulfonamide group, making it a derivative of benzenesulfonamide.

Recent studies have highlighted the potential of Benzenesulfonamide, 4-methyl-N-(1-phenylethyl) in drug discovery and development. Its unique chemical structure allows for diverse interactions with biological systems, making it a promising candidate for therapeutic applications. Researchers have explored its role as a modulator of various enzymes and receptors, which could lead to novel treatments for conditions such as inflammation, neurodegenerative diseases, and cancer.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the starting materials and desired purity levels. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the large-scale production of CAS No. 4809-56-7 for both academic and industrial purposes.

The physical and chemical properties of Benzenesulfonamide, 4-methyl-N-(1-phenylethyl) are well-documented. It is typically a crystalline solid with a melting point around 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been tested, showing minimal degradation under normal storage conditions.

One of the most exciting developments involving this compound is its application in material science. Researchers have investigated its potential as a precursor for advanced materials such as polymers and nanoparticles. The sulfonamide group provides reactive sites for polymerization, while the aromatic substituents enhance thermal stability and mechanical properties.

In conclusion, Benzenesulfonamide, 4-methyl-N-(1-phenylethyl), CAS No. 4809-56-7, is a versatile compound with wide-ranging applications across multiple disciplines. Its chemical structure lends itself to diverse interactions, making it a valuable tool in drug discovery, material science, and beyond. As research continues to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.